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Compound of Interest

Compound Name: N-(Mercaptomethyl)acetamide

Cat. No.: B15246215 Get Quote

To the valued researchers, scientists, and drug development professionals,

This document addresses the topic of N-(Mercaptomethyl)acetamide, with a focus on its

stability and recommended storage conditions. Following a comprehensive review of publicly

available scientific literature and chemical databases, it is important to note that specific

experimental data on the stability, degradation pathways, and detailed storage requirements for

N-(Mercaptomethyl)acetamide is not readily available.

The compound, with the IUPAC name N-(sulfanylmethyl)acetamide, is indexed in chemical

databases such as PubChem (CID 18401446) and is available from some chemical suppliers.

However, a specific CAS number is not consistently cited, and detailed studies on its chemical

behavior over time and under various environmental conditions have not been published.

Distinction from a Similar Compound: N-
(Methyl)mercaptoacetamide
It is crucial to distinguish N-(Mercaptomethyl)acetamide from a similarly named isomer, N-

(Methyl)mercaptoacetamide (CAS Number: 20938-74-3). While both compounds share the

same molecular formula (C3H7NOS) and molecular weight (105.16 g/mol ), their structural

arrangements are different, which will undoubtedly result in different chemical and physical

properties, including stability. Information found for N-(Methyl)mercaptoacetamide, which is

more extensively documented, should not be extrapolated to N-(Mercaptomethyl)acetamide.
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General Considerations for Thiol-Containing
Compounds
In the absence of specific data for N-(Mercaptomethyl)acetamide, general principles for the

storage and handling of thiol-containing compounds can provide some guidance. Thiols are

known to be susceptible to oxidation, especially in the presence of air (oxygen), light, and

certain metal ions. This oxidation typically leads to the formation of disulfides.

Logical Relationship: Factors Influencing Thiol Stability
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Caption: Factors promoting the oxidation of thiols and corresponding mitigation strategies.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b15246215?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15246215?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hypothetical Storage and Handling
Recommendations
Based on the general chemical nature of thiols, the following are hypothetical best-practice

recommendations for the storage and handling of N-(Mercaptomethyl)acetamide to maximize

its shelf-life. These are not based on experimental data for this specific compound but on

general chemical principles.

Parameter Recommendation Rationale

Temperature Store at 2-8°C.

To slow down potential

degradation reactions,

including oxidation.

Atmosphere

Store under an inert

atmosphere (e.g., nitrogen or

argon).

To minimize oxidation by

atmospheric oxygen.

Light
Store in amber or opaque

containers.

To protect from light-induced

degradation.

Container Use tightly sealed containers.
To prevent exposure to air and

moisture.

Purity

Use high-purity, metal-free

solvents and reagents when in

solution.

To avoid catalytic degradation

by metal ions.

Proposed Experimental Protocol for Stability
Assessment
For researchers and drug development professionals for whom the stability of N-
(Mercaptomethyl)acetamide is a critical parameter, a formal stability study is recommended.

The following outlines a general experimental protocol that could be adapted.

Experimental Workflow: Stability Testing
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Caption: A general workflow for conducting a stability study of N-(Mercaptomethyl)acetamide.

Methodology in Detail:
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Develop a Stability-Indicating Analytical Method: A reverse-phase High-Performance Liquid

Chromatography (HPLC) method with UV detection would be a suitable starting point. The

method should be capable of separating the parent compound from potential degradation

products. Mass spectrometry (MS) detection can be used for the identification of unknown

degradants.

Forced Degradation Studies: Subject solutions of N-(Mercaptomethyl)acetamide to harsh

conditions (e.g., strong acid, strong base, high heat, oxidation, and light) to generate

degradation products and to validate the stability-indicating nature of the analytical method.

Formal Stability Study:

Prepare solutions of the compound in buffers and/or co-solvent systems relevant to its

intended use.

Aliquot the solutions into appropriate vials (e.g., amber glass).

Store the vials under various controlled conditions (e.g., refrigerated, room temperature,

accelerated).

At specified time points, withdraw samples and analyze them using the validated stability-

indicating method.

Quantify the amount of N-(Mercaptomethyl)acetamide remaining and any degradation

products formed.

Data Analysis: Plot the concentration of N-(Mercaptomethyl)acetamide versus time for

each condition to determine the degradation kinetics and to estimate the shelf-life.

Conclusion
While a detailed technical guide on the stability and storage of N-(Mercaptomethyl)acetamide
cannot be provided due to the current lack of specific data in the public domain, this document

offers a guide based on general chemical principles for similar compounds. For any application

where stability is a critical factor, it is strongly recommended that a formal stability study be

conducted. Researchers are encouraged to publish such data to contribute to the broader

scientific understanding of this compound.
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To cite this document: BenchChem. [In-depth Technical Guide: N-
(Mercaptomethyl)acetamide Stability and Storage]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b15246215#n-mercaptomethyl-
acetamide-stability-and-storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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